2-(3-((2-(benzylamino)-2-oxoethyl)sulfonyl)-1H-indol-1-yl)-N,N-diisopropylacetamide

• IUPAC Name: 2-[3-[2-(benzylamino)-2-oxoethyl]sulfonylindol-1-yl]-N,N-di(propan-2-yl)acetamide
• InChI: InChI=1S/C25H31N3O4S/c1-18(2)28(19(3)4)25(30)16-27-15-23(21-12-8-9-13-22(21)27)33(31,32)17-24(29)26-14-20-10-6-5-7-11-20/h5-13,15,18-19H,14,16-17H2,1-4H3,(H,26,29)
• InChI Key: PNVMMSUPMWOSAO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N(C(C)C)C(=O)CN1C=C(C2=CC=CC=C21)S(=O)(=O)CC(=O)NCC3=CC=CC=C3
• Molecular Formula: C25H31N3O4S
• Molecular Weight: 469.6 g/mol

Description

The compound “2-(3-((2-(benzylamino)-2-oxoethyl)sulfonyl)-1H-indol-1-yl)-N,N-diisopropylacetamide” is a complex organic molecule. It contains a sulfonyl group, which is a functional group found primarily in sulfones. The sulfonyl group can refer to a substituent obtained from a sulfonic acid by the removal of the hydroxyl group.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple functional groups. The compound contains a sulfonyl group, an indole group, and a benzylamino group. The indole moiety constitutes a benzene ring fused with a pyrrole ring to form a bicyclic structure.

Chemical Reactions Analysis

The compound could undergo various chemical reactions depending on the conditions and reagents used. Electrophilic aromatic substitution is a common reaction for aromatic compounds like this one. Additionally, reactions at the benzylic position, such as free radical bromination and nucleophilic substitution, could also occur.

Scientific Research Applications

Antiviral Activity

• Researchers have explored the antiviral potential of this compound. Specifically, a series of 3-[N,N-bis(sulfonyl)amino]isoxazolines containing spiro-annulated cyclooctane rings were synthesized. .
• Notably, these isoxazolines demonstrated antiviral effects against both TBEV and WNV. .

Sulfonylation Reagent

• Sodium sulfinates (RSO₂Na) have multifaceted synthetic applications. These compounds can act as sulfonylating, sulfenylating, or sulfinylating reagents, depending on the reaction conditions. .

Synthesis of 3-Aminocarbazoles

• An efficient two-step protocol has been developed for synthesizing 3-aminocarbazoles. This method involves using N-sulfonyl-1,2,3-triazoles and 2-alkenylindoles as starting materials. .

Future Directions

The future directions for research on this compound could include further investigation into its synthesis, properties, and potential applications. For instance, it could be interesting to explore its potential use in medicinal chemistry, given the biological activities exhibited by similar compounds.

Mechanism of Action

Target of Action

The primary targets of the compound are yet to be identified. Similar compounds have been found to interact with various enzymes and receptors in the body .

Mode of Action

The compound likely interacts with its targets through a combination of covalent and non-covalent interactions. These interactions may induce conformational changes in the target proteins, altering their activity .

Biochemical Pathways

Similar compounds have been found to influence a variety of cellular processes, including signal transduction, gene expression, and cell proliferation .

Pharmacokinetics

They are metabolized by the liver and excreted in the urine .

Result of Action

The molecular and cellular effects of the compound’s action are likely to be diverse, given the potential range of targets and pathways it may affect. These effects could include changes in cell signaling, gene expression, and cellular metabolism .

Action Environment

Environmental factors such as pH, temperature, and the presence of other molecules can influence the compound’s action, efficacy, and stability. For example, the compound’s activity may be enhanced or inhibited by the presence of certain ions or other molecules in the cellular environment .